N-(3-(5-(furan-2-yl)-1-propionyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[3-[3-(furan-2-yl)-2-propanoyl-3,4-dihydropyrazol-5-yl]phenyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C23H23N3O4S/c1-3-23(27)26-21(22-8-5-13-30-22)15-20(24-26)17-6-4-7-18(14-17)25-31(28,29)19-11-9-16(2)10-12-19/h4-14,21,25H,3,15H2,1-2H3
• InChI Key: JVVVKDPBSDCVJS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C(CC(=N1)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)C)C4=CC=CO4
• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction. Without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of the compound can be predicted based on its functional groups. The furan and pyrazole rings are likely to be planar due to the presence of conjugated pi electrons. The propionyl group is likely to be in a linear configuration, while the phenyl ring is planar. The sulfonamide group could adopt a variety of conformations depending on the specific conditions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The furan ring could undergo electrophilic aromatic substitution or oxidation. The pyrazole ring could participate in nucleophilic substitution reactions. The propionyl group could undergo reactions typical of carboxylic acids and their derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure and the functional groups present. For example, the presence of the sulfonamide group could potentially make the compound more water-soluble. The compound’s melting point, boiling point, and other physical properties would depend on the specific intermolecular interactions present.

Scientific Research Applications

Pharmaceuticals and Medicinal Chemistry

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Antibacterial and Antituberculosis Treatments

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Synthetic Chemistry

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Herbicidal Activity

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Biomass Conversion

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Organic Synthesis

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Future Directions

The compound could potentially be studied for its biological activity, given the presence of functional groups that are often found in biologically active compounds. Further studies could also explore its physical and chemical properties, and how these properties could be manipulated to optimize its activity.

Mechanism of Action

Furan Derivatives

The compound contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen . Furan derivatives are known to exhibit a wide range of biological and pharmacological properties . They have been employed as medicines in a number of distinct disease areas .

Pyrazole Derivatives

The compound also contains a pyrazole ring, which is a five-membered aromatic ring with three carbon atoms and two nitrogen atoms. Pyrazole derivatives are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .